Cas no 2877687-33-5 (6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline)

6-Bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline is a heterocyclic compound featuring a quinazoline core substituted with a bromine atom at the 6-position and a piperidine moiety at the 2-position, further functionalized with a 3-methylpyrazinyloxymethyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of kinase inhibitors or other biologically active molecules. The bromo substituent enhances reactivity for further derivatization, while the pyrazine and piperidine components may contribute to binding affinity and solubility. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound is typically handled under controlled conditions due to its synthetic complexity and sensitivity.
6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline structure
2877687-33-5 structure
Product Name:6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline
CAS No:2877687-33-5
MF:C19H20BrN5O
MW:414.2990026474
CID:5330599
Update Time:2025-06-08

6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]quinazoline
    • 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline
    • Inchi: 1S/C19H20BrN5O/c1-13-18(22-7-6-21-13)26-12-14-4-8-25(9-5-14)19-23-11-15-10-16(20)2-3-17(15)24-19/h2-3,6-7,10-11,14H,4-5,8-9,12H2,1H3
    • InChI Key: GKINVCTVEHUBPL-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(Br)C=C2)=CN=C1N1CCC(COC2=NC=CN=C2C)CC1

Experimental Properties

  • Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 562.9±60.0 °C(Predicted)
  • pka: 6.94±0.59(Predicted)

6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6738-6230-2μmol
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
2μmol
$85.5 2023-09-07
Life Chemicals
F6738-6230-5μmol
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
5μmol
$94.5 2023-09-07
Life Chemicals
F6738-6230-10μmol
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
10μmol
$103.5 2023-09-07
Life Chemicals
F6738-6230-20μmol
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
20μmol
$118.5 2023-09-07
Life Chemicals
F6738-6230-1mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
1mg
$81.0 2023-09-07
Life Chemicals
F6738-6230-2mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
2mg
$88.5 2023-09-07
Life Chemicals
F6738-6230-3mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
3mg
$94.5 2023-09-07
Life Chemicals
F6738-6230-4mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
4mg
$99.0 2023-09-07
Life Chemicals
F6738-6230-5mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
5mg
$103.5 2023-09-07
Life Chemicals
F6738-6230-10mg
6-bromo-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)quinazoline
2877687-33-5
10mg
$118.5 2023-09-07

Additional information on 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline

6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline: A Promising Compound in Medicinal Chemistry

6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline (CAS No. 2877687-33-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The structure of 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline is characterized by a quinazoline core with a bromine substituent at the 6-position and a complex piperidine moiety at the 2-position. The piperidine ring is further functionalized with a 3-methylpyrazine group through an oxymethyl linker. This intricate structure endows the compound with a high degree of chemical stability and specific biological activity.

Recent studies have highlighted the potential of 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline as a potent inhibitor of various kinases, particularly those involved in cancer signaling pathways. Kinases play crucial roles in cell proliferation, survival, and migration, making them attractive targets for anticancer drug development. In vitro assays have demonstrated that this compound effectively inhibits the activity of key kinases such as EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), which are frequently overexpressed in various types of cancer.

In addition to its kinase inhibitory properties, 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline has shown promising antiproliferative effects against several cancer cell lines. Studies conducted on breast cancer, lung cancer, and colorectal cancer cell lines have reported significant reductions in cell viability and proliferation rates upon treatment with this compound. These findings suggest that 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline may have broad-spectrum antitumor activity.

The mechanism of action of 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline involves multiple pathways. One key mechanism is the inhibition of PI3K/AKT/mTOR signaling, a critical pathway involved in cell survival and growth. By blocking this pathway, the compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Additionally, it has been shown to modulate other signaling cascades such as MAPK/ERK and JAK/STAT, further contributing to its antitumor effects.

Beyond its anticancer potential, 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic profile of 6-bromo-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)quinazoline has also been extensively studied. It exhibits favorable oral bioavailability and good plasma stability, making it suitable for systemic administration. Furthermore, it has shown low toxicity in preclinical models, suggesting a favorable safety profile for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-2-(4-{(3-methylpyrazin - 2 - yl ) oxymethy l } piperi din - 1 - yl ) qu i nazol i ne in patients with advanced solid tumors. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and has demonstrated early signs of clinical activity. These findings provide a strong foundation for further clinical investigation.

In conclusion, 6-bromo - 2 - ( 4 - { ( 3 - methyl pyrazi n - 2 - yl ) oxyme th y l } p i peri di n - 1 - yl ) qu i nazol i ne (CAS No. 2877687 - 33 - 5 ) represents a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it an attractive molecule for further research and clinical evaluation.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.